molecular formula C16H13N3O2S3 B2447756 2-[(5E)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)acetamide CAS No. 300378-82-9

2-[(5E)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)acetamide

Cat. No. B2447756
CAS RN: 300378-82-9
M. Wt: 375.48
InChI Key: VOFQENDRABSUCC-XYOKQWHBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several functional groups including a methylidene group, a thiazolidine ring, and a thiazole ring. The methylidene group consists of two hydrogen atoms bound to a carbon atom, which is connected to the remainder of the molecule by a double bond .

Scientific Research Applications

Antimicrobial Properties

2-[(5E)-5-[(4-Methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)acetamide and its derivatives have been studied for their potential antimicrobial properties. Baviskar et al. (2013) synthesized a series of related compounds to evaluate their in vitro antibacterial and antifungal activities. These compounds showed effectiveness against bacteria such as Staphylococcus aureus, Escherichia coli, and fungi like Aspergillus niger and Candida albicans (Baviskar, Khadabadi, & Deore, 2013).

Antitumor Activity

The compound has also been investigated for its antitumor properties. Horishny and Matiychuk (2021) conducted studies on derivatives of this compound, showing moderate in vitro antitumor activity against various human cancer cell lines, with CCRF-CEM leukemia cells being particularly sensitive (Horishny & Matiychuk, 2021). Another study by the same authors in 2020 reported similar findings with moderate antitumor activity observed against malignant tumor cells (Horishny & Matiychuk, 2020).

Antioxidant and Anti-inflammatory Properties

Koppireddi et al. (2013) synthesized N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and related derivatives, evaluating them for antioxidant and anti-inflammatory activities. The study found that some of these compounds exhibited significant antioxidant and anti-inflammatory effects (Koppireddi et al., 2013).

Synthesis and Chemical Properties

Various studies have focused on the synthesis and characterization of this compound and its derivatives, exploring their chemical properties. For instance, Szczepański et al. (2020) synthesized a derivative using dimethyl acetylenedicarboxylate (Szczepański, Tuszewska, & Trotsko, 2020). Velikorodov et al. (2017) conducted a study involving the Hetero-Diels–Alder reaction of related thiazolidin-2-ones (Velikorodov, Shustova, & Kovalev, 2017).

Crystal Structure Analysis

Galushchinskiy et al. (2017) described the crystal structures of two acetamides related to this compound, providing insights into their molecular configuration (Galushchinskiy, Slepukhin, & Obydennov, 2017).

properties

IUPAC Name

2-[(5E)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13N3O2S3/c1-10-2-4-11(5-3-10)8-12-14(21)19(16(22)24-12)9-13(20)18-15-17-6-7-23-15/h2-8H,9H2,1H3,(H,17,18,20)/b12-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VOFQENDRABSUCC-XYOKQWHBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=NC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CC(=O)NC3=NC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13N3O2S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.